Cas no 1217630-38-0 ((S)-2-(2,5-Difluorophenyl)pyrrolidine)

• Product Name: (S)-2-(2,5-Difluorophenyl)pyrrolidine
• CAS No: 1217630-38-0
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD07772585
• CID: 2158324
• PubChem ID: 7176288
• Update Time: 2025-06-14

(S)-2-(2,5-Difluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,5-difluorophenyl)pyrrolidine
• (S)-2-(2,5-Difluorophenyl)pyrrolidine
• AMOT0550
• FCH856460
• AK484816
• AX8297285
• Pyrrolidine, 2-(2,5-difluorophenyl)-, (2S)-
• UNII-4GW6SQ4DM7
• 4GW6SQ4DM7
• N10498
• BS-51526
• 1217630-38-0
• CS-0060759
• AKOS006284130
• SCHEMBL22917359
• 2-(2,5-Difluorophenyl)pyrrolidine, (S)-
• DS-018145
• MFCD07772585
• AKOS015933463

• MDL： MFCD07772585
• Inchi： 1S/C10H11F2N/c11-7-3-4-9(12)8(6-7)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2/t10-/m0/s1
• InChI Key： NCXSNNVYILYEBC-JTQLQIEISA-N
• SMILES： FC1C=CC(=CC=1[C@@H]1CCCN1)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2

Additional information on (S)-2-(2,5-Difluorophenyl)pyrrolidine

Recent Advances in the Study of (S)-2-(2,5-Difluorophenyl)pyrrolidine (CAS: 1217630-38-0) in Chemical Biology and Pharmaceutical Research

The compound (S)-2-(2,5-Difluorophenyl)pyrrolidine (CAS: 1217630-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative, characterized by its unique structural features, has been explored for its role as a building block in the synthesis of bioactive molecules and as a potential therapeutic agent. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility in medicinal chemistry.

One of the key areas of research involving (S)-2-(2,5-Difluorophenyl)pyrrolidine is its application in the development of central nervous system (CNS) targeting drugs. The compound's ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors has made it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Recent preclinical studies have demonstrated its efficacy in modulating dopaminergic and serotonergic pathways, highlighting its potential as a novel therapeutic agent.

In addition to its CNS applications, (S)-2-(2,5-Difluorophenyl)pyrrolidine has also been investigated for its role in the synthesis of enzyme inhibitors. Researchers have utilized its chiral center and fluorinated aromatic ring to design potent inhibitors of enzymes such as monoamine oxidases (MAOs) and kinases. These inhibitors have shown promising results in vitro and in vivo, suggesting their potential use in treating diseases like cancer and neurodegenerative disorders. The compound's structural versatility allows for further optimization to enhance selectivity and potency.

Recent advancements in synthetic methodologies have also contributed to the growing interest in (S)-2-(2,5-Difluorophenyl)pyrrolidine. Novel catalytic asymmetric synthesis routes have been developed to produce the compound with high enantiomeric purity, which is critical for its pharmacological applications. These synthetic approaches not only improve the efficiency of production but also enable the exploration of structural analogs with tailored properties for specific therapeutic targets.

Despite the promising findings, challenges remain in the clinical translation of (S)-2-(2,5-Difluorophenyl)pyrrolidine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structure-activity relationship (SAR) analyses and pharmacokinetic profiling to optimize the compound's drug-like properties.

In conclusion, (S)-2-(2,5-Difluorophenyl)pyrrolidine (CAS: 1217630-38-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in CNS drug development, enzyme inhibition, and synthetic chemistry underscore its potential to contribute to the discovery of new therapeutics. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development.